N-(4-bromo-2-fluorophenyl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-5-oxo-1-propan-2-ylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H16BrFN2O2/c1-8(2)18-7-9(5-13(18)19)14(20)17-12-4-3-10(15)6-11(12)16/h3-4,6,8-9H,5,7H2,1-2H3,(H,17,20)
• InChI Key: PSPMDIYXRRIWJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(CC1=O)C(=O)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C14H16BrFN2O2
• Molecular Weight: 343.19 g/mol

Description

The compound “N-(4-bromo-2-fluorophenyl)-1-isopropyl-5-oxopyrrolidine-3-carboxamide” is likely to be an organic compound given its composition. It contains functional groups such as amide and bromo-fluoro substituents, which are common in many pharmaceuticals and synthetic organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo-fluoro phenyl group and the pyrrolidine ring would likely have a significant impact on the compound’s overall shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the amide group might be involved in hydrolysis reactions, while the bromo-fluoro phenyl group could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. Many compounds with similar structures are used in medicinal chemistry and could interact with various biological targets.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. Depending on its specific properties, it might pose risks such as skin and eye irritation, toxicity if ingested or inhaled, and environmental hazards.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and studied as a potential therapeutic agent.